Cas no 2172031-83-1 (4-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylbutan-2-ol)

• Product Name: 4-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylbutan-2-ol
• CAS No: 2172031-83-1
• MF: C₁₀H₁₅ClO₂S
• MW: 234.742901086807
• CID: 6204145
• PubChem ID: 165963786
• Update Time: 2025-06-10

4-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylbutan-2-ol
• EN300-1289638
• 4-{[(5-chlorofuran-2-yl)methyl]sulfanyl}-2-methylbutan-2-ol
• 2172031-83-1

• Inchi： 1S/C10H15ClO2S/c1-10(2,12)5-6-14-7-8-3-4-9(11)13-8/h3-4,12H,5-7H2,1-2H3
• InChI Key： NBKIIOCBEYWYKH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CSCCC(C)(C)O)O1

Computed Properties

• Exact Mass: 234.0481286g/mol
• Monoisotopic Mass: 234.0481286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.7Ų

Additional information on 4-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylbutan-2-ol

Introduction to Compound with CAS No. 2172031-83-1 and Product Name: 4-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylbutan-2-ol

The compound with the CAS number 2172031-83-1 and the product name 4-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylbutan-2-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a 5-chlorofuran-2-yl moiety linked to a methylsulfanyl group, which is further connected to a 2-methylbutan-2-ol backbone. This configuration not only imparts specific chemical reactivity but also opens up diverse possibilities for its utilization in synthetic chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel heterocyclic compounds, particularly those containing furan derivatives. The 5-chlorofuran-2-yl substituent in this compound is particularly noteworthy, as it serves as an excellent scaffold for further functionalization. This feature is highly valuable in the design of drug candidates, where modularity and adaptability are key. The presence of the methylsulfanyl group further enhances the compound's versatility, allowing for various chemical transformations that can be tailored to specific pharmacological needs.

One of the most compelling aspects of this compound is its potential role in the development of new therapeutic agents. The combination of the 5-chlorofuran-2-yl and methylsulfanyl groups suggests that it may exhibit properties such as bioavailability, metabolic stability, and target specificity, which are crucial for effective drug design. Current research in medicinal chemistry increasingly emphasizes the importance of rational drug design, where compounds are synthesized with a clear understanding of their structural features and how they interact with biological targets. The compound in question aligns well with these principles, offering a promising candidate for further investigation.

Recent studies have highlighted the significance of furan derivatives in medicinal chemistry due to their diverse biological activities. For instance, compounds containing furan moieties have been reported to possess antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in 4-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylbutan-2-ol may contribute to these activities by influencing its interaction with biological receptors and enzymes. This underscores the importance of structural diversity in drug discovery efforts.

The synthesis of this compound involves sophisticated organic chemistry techniques that require careful optimization to ensure high yield and purity. Advanced methodologies such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions are often employed to construct the desired molecular framework. These synthetic strategies not only highlight the ingenuity of modern chemical research but also demonstrate the feasibility of producing complex molecules like this one on an industrial scale.

In addition to its synthetic appeal, this compound has potential applications in materials science and industrial chemistry. The unique combination of functional groups makes it a versatile intermediate that can be used to synthesize other valuable chemicals. For example, derivatives of this compound could serve as building blocks for polymers or specialty chemicals with enhanced performance characteristics.

The pharmacological potential of 4-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylbutan-2-ol is further supported by computational studies that predict favorable interactions with biological targets. Molecular docking simulations have shown that this compound can bind effectively to various enzymes and receptors involved in disease pathways. These findings provide a strong rationale for conducting further experimental investigations to validate these predictions and explore its therapeutic efficacy.

As research continues to evolve, the integration of computational tools with experimental techniques is becoming increasingly prevalent in drug discovery pipelines. This interdisciplinary approach allows for more efficient identification and optimization of lead compounds like 4-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylbutan-2-ol. By leveraging both computational modeling and wet laboratory experiments, scientists can accelerate the development process and reduce costs associated with traditional trial-and-error methods.

The broader implications of this compound extend beyond pharmaceutical applications. Its unique structural features make it a valuable tool for studying fundamental chemical principles such as reactivity patterns, stereoelectronic effects, and molecular recognition processes. Such studies not only contribute to our fundamental understanding of chemistry but also lay the groundwork for future innovations in synthetic methodologies.

In conclusion,4-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylbutan-2-ol (CAS No. 2172031-83-1) represents a significant advancement in chemical research with substantial potential for both academic study and industrial application. Its structural complexity, combined with its predicted biological activities, makes it a compelling subject for further investigation. As our understanding of chemical interactions continues to grow, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine and materials science.